[3-(Benzyloxy)-5-chlorophenyl]methanamine

• IUPAC Name: (3-chloro-5-phenylmethoxyphenyl)methanamine
• InChI: InChI=1S/C14H14ClNO/c15-13-6-12(9-16)7-14(8-13)17-10-11-4-2-1-3-5-11/h1-8H,9-10,16H2
• InChI Key: HRSMAXLBWADOKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=C2)CN)Cl
• Molecular Formula: C14H14ClNO
• Molecular Weight: 247.72 g/mol

Description

“[3-(Benzyloxy)-5-chlorophenyl]methanamine” is a chemical compound with the molecular formula C14H16ClNO. It is available in two forms: as a hydrochloride salt and as a free base. The hydrochloride salt has a molecular weight of 249.74, while the free base has a molecular weight of 213.28.

Molecular Structure Analysis

The molecular structure of “[3-(Benzyloxy)-5-chlorophenyl]methanamine” can be represented by the InChI code 1S/C14H15NO.ClH/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12;/h1-9H,10-11,15H2;1H. This indicates that the molecule consists of a benzene ring substituted with a benzyloxy group at the 3-position and a methanamine group at the 5-position.

Physical And Chemical Properties Analysis

“[3-(Benzyloxy)-5-chlorophenyl]methanamine” hydrochloride is a solid at room temperature. The free base form of the compound is a liquid.

Scientific Research Applications

Synthesis and Docking Studies

A facile synthesis method for related compounds, such as N-(3-(4-Chlorophenoxy)benzyl)-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, has been developed. This method involves coupling phenylmethanamine derivatives with other compounds to obtain products with good yields, characterized by spectral analyses. Docking studies further provide insights into the potential biological activity of these compounds (Bommeraa, Kumar, Merugu, & Eppakayala, 2019).

Anticonvulsant Agents

Research into heterocyclic Schiff bases derived from aminomethyl pyridine and substituted aryl aldehydes/ketones has shown potential anticonvulsant activity. This suggests applications in developing new therapeutic agents for seizure disorders (Pandey & Srivastava, 2011).

Antimicrobial Activity

A series of oxadiazole bearing Schiff base moieties have been synthesized, showing significant in vitro antibacterial and antifungal activities against various microorganisms. This highlights their potential use in antimicrobial drug development (Kapadiya, Dubal, Bhola, & Dholaria, 2020).

Serotonin Receptor-Biased Agonists

Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been designed as biased agonists of serotonin 5-HT1A receptors, showing high receptor affinity and selectivity. These compounds exhibit promising antidepressant-like activity, suggesting their potential in treating depressive disorders (Sniecikowska et al., 2019).

Photocytotoxicity for Cancer Therapy

Iron(III) complexes with phenylmethanamine derivatives have demonstrated unprecedented photocytotoxicity in red light to various cancer cell lines, suggesting their application in photodynamic therapy for cancer treatment (Basu, Pant, Khan, Hussain, Kondaiah, & Chakravarty, 2014).

Molecular Docking and Cancer Inhibition

Molecular docking studies of sulfonamide compounds have shown potential as new cancer inhibitors, providing a basis for further research in cancer therapy (Kamaraj, Subramani, Paramasivam, Sambandam, & Sarangapani, 2021).

Mechanism of Action

The mechanism of action of “[3-(Benzyloxy)-5-chlorophenyl]methanamine” is not clear as it seems to be a novel compound with limited research available. It’s worth noting that the mechanism of action of a compound largely depends on its intended use, which is not specified for this compound.